Cas no 2418693-22-6 (3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol)

• Product Name: 3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol
• CAS No: 2418693-22-6
• MF: C₁₀H₉IS
• MW: 288.147933721542
• CID: 5677565
• PubChem ID: 165774360
• Update Time: 2025-07-23

3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• [3-iodo-5-(prop-2-yn-1-yl)phenyl]methanethiol
• EN300-26626094
• 2418693-22-6
• 3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol

• Inchi： 1S/C10H9IS/c1-2-3-8-4-9(7-12)6-10(11)5-8/h1,4-6,12H,3,7H2
• InChI Key： XCWTVFWFBHWREO-UHFFFAOYSA-N
• SMILES： IC1C=C(CC#C)C=C(CS)C=1

Computed Properties

• Exact Mass: 287.94697g/mol
• Monoisotopic Mass: 287.94697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 1Ų

Additional information on 3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol

Introduction to 3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol (CAS No. 2418693-22-6) in Modern Chemical and Pharmaceutical Research

3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol (CAS No. 2418693-22-6) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, medicinal chemistry, and drug discovery. This compound, characterized by its unique structural features—including an iodo substituent and a propargyl group attached to a phenyl ring—affects its reactivity and potential applications in various biochemical pathways. The presence of both electrophilic and nucleophilic sites makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The thiol functional group in this molecule is particularly noteworthy, as thiols are known for their ability to participate in diverse chemical reactions, including nucleophilic substitution, oxidation-reduction processes, and coordination with metal ions. These properties make 3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol a valuable building block for constructing pharmacophores that can interact with biological targets. Recent advancements in medicinal chemistry have highlighted the importance of thiophenolic derivatives in drug design, owing to their role in modulating enzyme activity and receptor binding.

In the context of contemporary research, this compound has been explored for its potential applications in the synthesis of small-molecule inhibitors targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases. The iodo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of biaryl structures that are prevalent in many bioactive compounds. Additionally, the propargyl group can undergo various transformations, including hydrofunctionalization or metal-catalyzed coupling reactions, providing multiple pathways for derivatization.

Recent studies have demonstrated the utility of 3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol in the development of photoreactive probes for biochemical assays. The combination of an arylthiol moiety with a propargyl handle allows for the facile introduction of photoactivatable groups, which can be used to study protein-protein interactions or post-translational modifications. Such probes are essential tools in understanding complex biological systems at the molecular level.

The compound’s relevance extends to materials science as well. The ability to incorporate thiol functionalities into polymers or surface coatings enhances their reactivity toward gold or other metal surfaces, facilitating applications in nanotechnology and biosensing. For instance, thiol-modified surfaces have been employed in surface-enhanced Raman spectroscopy (SERS) due to their strong affinity for gold nanoparticles.

From a synthetic chemistry perspective, 3-iodo-5-(prop-2-yn-1-yl)phenylmethanethiol serves as a key intermediate in the preparation of more complex heterocyclic compounds. The phenyl ring provides a scaffold that can be further modified through electrophilic aromatic substitution or directed ortho-metalation reactions. These transformations are crucial for generating structurally diverse libraries of compounds for high-throughput screening in drug discovery programs.

The thiol group’s redox-active nature also makes it relevant in electrochemical studies. Thiols can undergo reversible oxidation-reduction processes, making them candidates for use in organic electronics or biofuel cells. Researchers have explored thiophenolic derivatives as redox mediators due to their ability to shuttle electrons across biological membranes.

In summary, 3-iodo-5-(prop-2-yn-1-yphenylmethanethiol (CAS No. 2418693-22-)6) is a multifaceted compound with broad applications across chemical biology and pharmaceutical research. Its unique structural features—combining an iodo substituent with a propargyl handle and a thiol functional group—make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new methodologies for functionalizing this molecule, its role in developing innovative therapeutics and materials is likely to expand further.